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Compound of Interest

Compound Name:
3-Aminocarbonylphenylboronic

acid

Cat. No.: B1333871 Get Quote

Essential Safety and Handling Guide for 3-
Aminocarbonylphenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and operational directives for the handling

of 3-Aminocarbonylphenylboronic acid (CAS No. 351422-73-6). As a Senior Application

Scientist, the following information synthesizes technical data with practical, field-proven

experience to ensure the highest standards of laboratory safety and experimental integrity.

Adherence to these protocols is critical for mitigating risks and ensuring a safe research

environment.

Hazard Identification and Risk Assessment
3-Aminocarbonylphenylboronic acid is a powdered solid that requires careful handling to

prevent inhalation and direct contact.[1][2] The primary documented hazard is that it is harmful

if swallowed.[1] While specific data for skin and eye irritation is not fully detailed for this exact

compound, analogous boronic acid derivatives are known to cause skin, eye, and respiratory

tract irritation.[3] Therefore, a conservative approach, treating the compound as a potential

irritant, is mandatory.

Key Hazards:
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Acute Oral Toxicity: Harmful if swallowed (Acute Tox. 4 Oral).[1]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[3][4]

Skin and Eye Irritation: Direct contact may cause irritation.[3]

A thorough risk assessment should be conducted before any new procedure involving this

compound. This involves evaluating the quantities being used, the potential for dust generation,

and the specific manipulations to be performed.

Engineering Controls and Personal Protective
Equipment (PPE)
To minimize exposure, a combination of engineering controls and personal protective

equipment is required. The principle of ALARA (As Low As Reasonably Achievable) should

guide all handling procedures.

Engineering Controls:
Ventilation: All handling of 3-Aminocarbonylphenylboronic acid powder should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood.[4][5]

This is the primary method for preventing inhalation of airborne particles.

Safety Equipment: Ensure that a safety shower and an eyewash station are readily

accessible and in close proximity to the workstation.[6]

Personal Protective Equipment (PPE):
A comprehensive PPE strategy is your last line of defense against exposure. The following

table outlines the minimum required PPE for handling 3-Aminocarbonylphenylboronic acid.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a splash hazard.

Protects eyes from dust

particles and potential

splashes of dissolved

compound.[7]

Hand Protection

Chemically resistant gloves

(e.g., nitrile). Gloves should be

inspected before use and

changed immediately upon

contamination.

Prevents skin contact with the

compound.[5][7]

Body Protection

A fully buttoned laboratory

coat. For larger quantities or

tasks with a higher risk of

spills, a chemical-resistant

apron should be worn over the

lab coat.

Protects skin from accidental

spills and contact.

Respiratory Protection

When handling the solid

compound outside of a fume

hood, or if dust generation is

likely, a NIOSH-approved N95

dust mask or a respirator with

appropriate particulate filters is

required.[1]

Minimizes the risk of inhaling

hazardous dust particles.

Operational Plan: Step-by-Step Handling Procedure
The following protocol outlines the safe procedure for weighing 3-
Aminocarbonylphenylboronic acid and preparing a solution. This workflow is designed to

minimize dust generation and prevent contamination.

Step-by-Step Protocol for Weighing and Dissolving:
Preparation:
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Ensure the chemical fume hood is operational and the sash is at the appropriate working

height.

Clean the work surface within the fume hood.

Gather all necessary equipment: the container of 3-Aminocarbonylphenylboronic acid,

a tared weighing boat or vial, spatulas, the desired solvent, and the destination flask.[8]

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Weighing the Compound:

Place a tared weighing vessel on the analytical balance and record the zero reading. For

highest accuracy and to minimize contamination, it is recommended to place the balance

inside the fume hood if possible, away from direct air flow that could affect the reading.[9]

Alternatively, pre-weigh a covered vial on the benchtop, transfer the powder to the vial

inside the fume hood, close the vial, and re-weigh it on the benchtop to determine the

transferred mass.[2][9]

Inside the fume hood, carefully use a clean spatula to transfer the desired amount of 3-
Aminocarbonylphenylboronic acid powder to the weighing vessel.[8] Avoid generating

dust by handling the powder gently.[2][4]

Preparing the Solution:

Place the destination flask, containing a portion of the desired solvent, inside the fume

hood.[10]

Carefully add the weighed powder to the solvent in the flask.

Use a small amount of the solvent to rinse the weighing vessel and spatula to ensure a

complete transfer of the compound.
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Gently swirl the flask to dissolve the solid. If necessary, cap the flask and use a magnetic

stirrer.

Once the solid is fully dissolved, add the remaining solvent to reach the final desired

volume.[10]

Post-Handling:

Securely cap the stock solution and label it with the chemical name, concentration, date,

and your initials.

Decontaminate the work area by wiping it down with a damp cloth.

Dispose of any contaminated disposable items (e.g., weighing boat, gloves) in the

designated solid hazardous waste container.

Wash hands thoroughly with soap and water after handling is complete, even if gloves

were worn.[5]

Workflow for Weighing and Dissolving 3-
Aminocarbonylphenylboronic Acid
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Workflow for Weighing and Preparing Solution

Preparation

Weighing (in Fume Hood)

Dissolving (in Fume Hood)

Cleanup

Verify Fume Hood Operation

Gather Equipment

Don PPE

Tare Weighing Vessel

Transfer Powder with Spatula

Record Final Weight

Add Powder to Solvent

Rinse Weighing Vessel

Dissolve and Dilute to Final Volume

Label Solution

Decontaminate Work Area

Dispose of Waste

Wash Hands
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Chemical Spill Response Plan
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Major

Don Appropriate PPE

Clean Up with Spill Kit

Dispose of Waste

Isolate the Area (Close Doors)

Notify EHS/Emergency Services

Provide First Aid (if needed)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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